Cas no 21850-63-5 (1H-Pyrrolizine-1-carboxylicacid, hexahydro-2-hydroxy-3-oxo-, ethyl ester, (1R,2R,7aR)-rel-)

• Product Name: 1H-Pyrrolizine-1-carboxylicacid, hexahydro-2-hydroxy-3-oxo-, ethyl ester, (1R,2R,7aR)-rel-
• CAS No: 21850-63-5
• MF: C₁₀H₁₅NO₄
• MW: 213.230403184891
• CID: 289909
• PubChem ID: 276555
• Update Time: 2025-04-19

1H-Pyrrolizine-1-carboxylicacid, hexahydro-2-hydroxy-3-oxo-, ethyl ester, (1R,2R,7aR)-rel- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolizine-1-carboxylicacid, hexahydro-2-hydroxy-3-oxo-, ethyl ester, (1R,2R,7aR)-rel-
• 2-hydroxy-3-oxo-2,4,5,6,7,8-hexahydro-1H-pyrrolizine-1-carboxylic acid ethyl ester
• NSC-124692
• 21823-71-2
• ethyl 2-hydroxy-3-oxohexahydro-1H-pyrrolizine-1-carboxylate
• NSC-124690
• NSC-124691
• DTXSID80298620
• NSC124691
• NSC124690
• NSC124692
• 21850-63-5

• Inchi： 1S/C10H15NO4/c1-2-15-10(14)7-6-4-3-5-11(6)9(13)8(7)12/h6-8,12H,2-5H2,1H3
• InChI Key： OEORORSSMDNAII-UHFFFAOYSA-N
• SMILES： OC1C(N2CCCC2C1C(=O)OCC)=O

Computed Properties

• Exact Mass: 213.1
• Monoisotopic Mass: 213.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• Density: 1.3g/cm3
• Boiling Point: 375.4ºC at 760mmHg
• Flash Point: 180.8ºC
• Refractive Index: 1.545